Cas no 23500-79-0 (6-tert-butyl-3-(chloromethyl)-2,4-dimethylphenol)

• Product Name: 6-tert-butyl-3-(chloromethyl)-2,4-dimethylphenol
• CAS No: 23500-79-0
• Molecular Formula: C₁₃H₁₉CLO
• Molecular Weight: 226.74236
• MDL: MFCD03265240
• CID: 266146
• PubChem ID: 90131

6-tert-butyl-3-(chloromethyl)-2,4-dimethylphenol Properties

Names and Identifiers

• Phenol,3-(chloromethyl)-6-(1,1-dimethylethyl)-2,4-dimethyl-
• 6-tert-butyl-3-(chloromethyl)-2,4-dimethylphenol
• 2-(T-Butyl)-3-Chloromethyl-4,6-Dimethylphenol
• 2,4-Dimethyl-3-(chloromethyl)-6-tert-butylphenol
• 3-(Chloromethyl)-6-(1,1-dimethylethyl)-2,4-dimethylphenol
• 6-tert-Butyl-3-chloromethyl-2,4-xylenol
• Phenol, 6-tert-butyl-3-(chloromethyl)-2,4-dimethyl-
• WODZSHMAILHEGD-UHFFFAOYSA-N
• NS00027439
• 2,4-dimethyl-3-chloromethyl-6-t-butylphenol
• AC-10179
• Q27291005
• UBT89ISP7L
• 4-tert.-butyl 3-hydroxy-2,6-dimethylbenzyl chloride
• Phenol, 3-(chloromethyl)-6-(1,1-dimethylethyl)-2,4-dimethyl-
• 23500-79-0
• 6-tert.-butyl-3-chloromethyl-2,4-dimethylphenol
• SCHEMBL1720100
• 6-tert.-butyl-3-chloromethyl-2,4-dimethyl-phenol
• 2,6-di-methyl-4-tert. butyl-3-hydroxybenzyl chloride
• EN300-9523147
• 6-tert-butyl-3-(chloromethyl)-2, 4-dimethylphenol
• 4-TERT-BUTYL-3-HYDROXY-2,6-DIMETHYLBENZYL CHLORIDE
• EINECS 245-697-4
• 6-tert-Butyl-3-(chloromethyl)-2,4-xylenol
• UNII-UBT89ISP7L
• DTXSID3027827
• AKOS015960228
• 4-tert.-butyl-3-hydroxy-2,6-dimethylbenzyl chloride
• 6-TERT-BUTYL-3-CHLOROMETHYL-2,4-DIMETHYLPHENOL

• MDL： MFCD03265240
• InChIKey： WODZSHMAILHEGD-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H19ClO/c1-8-6-11(13(3,4)5)12(15)9(2)10(8)7-14/h6,15H,7H2,1-5H3
• SMILES： ClCC1=C(C)C=C(C(C)(C)C)C(O)=C1C

Computed Properties

• Exact Mass: 226.11257
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 226.1124429g/mol
• Heavy Atom Count: 15
• Complexity: 209
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes Xylenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenols